2-(4-chlorophenyl)-8-(2,5-dimethoxybenzenesulfonyl)-3-(ethylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene
Description
2-(4-chlorophenyl)-8-(2,5-dimethoxybenzenesulfonyl)-3-(ethylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene is a spirocyclic triazadiene derivative characterized by a 1,4,8-triazaspiro[4.5]deca-1,3-diene core. Key structural features include:
- 2,5-Dimethoxybenzenesulfonyl group at position 8, introducing polar sulfonyl and methoxy substituents that influence solubility and hydrogen-bonding capacity.
- Ethylsulfanyl group at position 3, which may enhance metabolic stability compared to bulkier alkyl groups.
The compound’s molecular weight is approximately 508.05 g/mol (assuming similarity to ’s structurally analogous compound), with a logP value indicative of moderate lipophilicity.
Properties
IUPAC Name |
2-(4-chlorophenyl)-8-(2,5-dimethoxyphenyl)sulfonyl-3-ethylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26ClN3O4S2/c1-4-32-22-21(16-5-7-17(24)8-6-16)25-23(26-22)11-13-27(14-12-23)33(28,29)20-15-18(30-2)9-10-19(20)31-3/h5-10,15H,4,11-14H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPAYPUUMJMGIHL-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NC2(CCN(CC2)S(=O)(=O)C3=C(C=CC(=C3)OC)OC)N=C1C4=CC=C(C=C4)Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26ClN3O4S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
508.1 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-(4-chlorophenyl)-8-(2,5-dimethoxybenzenesulfonyl)-3-(ethylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene (CAS Number: 894927-48-1) is a complex organic molecule that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, efficacy in various assays, and relevant case studies.
Molecular Formula
- C : 23
- H : 26
- Cl : 1
- N : 3
- O : 4
- S : 2
The biological activity of this compound is primarily attributed to its interactions with various biological targets. The presence of the sulfonyl group , along with the triazaspiro structure , suggests potential interactions with enzymes and receptors involved in cellular signaling pathways.
Antimicrobial Activity
Several studies have investigated the antimicrobial properties of related compounds. For example, sulfonamide derivatives have demonstrated significant antibacterial activity against various strains, including Staphylococcus aureus and Escherichia coli. The compound's structure may enhance its efficacy due to the electron-withdrawing effects of the chlorophenyl and methoxy groups, which can influence binding affinity to bacterial enzymes.
Enzyme Inhibition
Research indicates that compounds with similar structures exhibit enzyme inhibitory properties. For instance, some sulfonamide derivatives have shown strong inhibition against acetylcholinesterase (AChE) and urease enzymes. The potential for this compound to act as an AChE inhibitor could position it as a candidate for treating neurodegenerative diseases such as Alzheimer's.
In Vitro Studies
- Antibacterial Activity : A study on sulfonamide derivatives revealed moderate to strong activity against Salmonella typhi and Bacillus subtilis, with IC50 values ranging from 1.13 µM to 6.28 µM for different derivatives . This suggests that our compound could exhibit similar or enhanced activity due to its unique structure.
- Enzyme Inhibition Assays : The AChE inhibitory activity was assessed using a standard method involving spectrophotometric measurement at 405 nm. Compounds with similar functional groups typically show promising results in these assays, indicating that our compound might also inhibit AChE effectively .
Comparative Activity Table
| Compound Name | Antibacterial Activity (IC50 µM) | AChE Inhibition (%) |
|---|---|---|
| 2-(4-chlorophenyl)-8-(2,5-dimethoxybenzenesulfonyl)-3-(ethylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene | TBD | TBD |
| Sulfonamide Derivative A | 2.14 | 85 |
| Sulfonamide Derivative B | 0.63 | 90 |
Note: TBD indicates that data is yet to be determined for the specific compound under discussion.
Comparison with Similar Compounds
Analysis:
- Substituent Positional Effects : The 2,5-dimethoxybenzenesulfonyl group in the target compound (vs. 3,4-dimethoxy in ) alters electronic distribution and steric accessibility. The 2,5-substitution may reduce hydrogen-bonding capacity compared to the 3,4-isomer but improve membrane permeability .
- Metabolic Stability : The ethylsulfanyl group (common in all analogs) balances lipophilicity and metabolic resistance, whereas acetamide in increases solubility but may introduce susceptibility to hydrolysis .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
